1-Propanethiol

• CAS No.: 107-03-9
• Product Name: 1-Propanethiol
• Molecular Formula: C3H8S; CH3(CH2)2SH; C3H8S
• Molecular Weight: 76.16 g/mol
• IUPAC Name: propane-1-thiol
• Standard InChI: InChI=1S/C3H8S/c1-2-3-4/h4H,2-3H2,1H3
• Standard InChIKey: SUVIGLJNEAMWEG-UHFFFAOYSA-N
• SMILES: CCCS
• Canonical SMILES: CCCS
• Boiling Point: 153 °F at 760 mm Hg (USCG, 1999); 67.8 °C; 68 °C; 153°F
• Colorform: COLORLESS, MOBILE LIQUID; Colorless liquid
• Density: 0.841 at 68 °F (USCG, 1999); d254 0.84; 0.843 g/cu cm at 20 °C; Relative density (water = 1): 0.84; 0.842-0.847; 0.84
• Flash Point: 5 °F (USCG, 1999); -5 °F; -20.5 °C; -20 °C; -5°F
• Melting Point: -171 °F (USCG, 1999); -113.3 °C; Mp -113.3 °; -113.3°C; -113 °C; -172°F
• Physical Description: Propyl mercaptan appears as a colorless liquid with a strong, offensive odor. Moderately toxic. Flash point below 0°F. Less dense than water and slightly soluble in water. Hence floats on water. Used as a chemical intermediate and a herbicide.; Liquid; COLOURLESS LIQUID WITH CHARACTERISTIC ODOUR.; colourless to pale yellow liquid with cabbage-like, sulfuraceous odour; Colorless liquid with an offensive, cabbage-like odor.
• Description: 1-Propanethiol, also known as N-propylthiol or 1-propylmercaptan, belongs to the class of organic compounds known as alkylthiols. These are organic compounds containing the thiol functional group linked to an alkyl chain. 1-Propanethiol exists as a solid, slightly soluble (in water), and a very weakly acidic compound (based on its pKa). 1-Propanethiol has been primarily detected in feces. Within the cell, 1-propanethiol is primarily located in the cytoplasm. 1-Propanethiol is a sweet, cabbage, and gassy tasting compound that can be found in a number of food items such as yellow wax bean, wild leek, common bean, and common pea. This makes 1-propanethiol a potential biomarker for the consumption of these food products.; Propyl mercaptan appears as a colorless liquid with a strong, offensive odor. Moderately toxic. Flash point below 0°F. Less dense than water and slightly soluble in water. Hence floats on water. Used as a chemical intermediate and a herbicide.; Propane-1-thiol is an alkanethiol that is propane substituted by a thiol group at position 1. It has a role as a plant metabolite.
• Related CAS: 6898-84-6 (hydrochloride salt)
• Solubility: Slight (NIOSH, 2016); 0.02 M; 1.9 mg/mL at 25 °C; Miscible in ethanol, ether; very soluble in acetone; SOL IN PROPYLENE GLYCOL; Soluble in ethanol, ether, acetone, benzene; In water, 1.90X10+3 mg/L at 25 °C; Solubility in water, g/100ml at 25 °C: 0.190; soluble in water, alcohol, propylene glycol and oils; Slight
• Synonyms: 1-Mercaptopropane; 1-Propyl Mercaptan; 1-Propylthiol; Propyl Mercaptan; Propylthiol; n-Propanethiol; n-Propyl Mercaptan; n-Propylthiol
• Vapor Density: Relative vapor density (air = 1): 2.63
• Vapor Pressure: 155 mm Hg at 77 °F (NIOSH, 2016); 154.21 mmHg; 154.2 mm Hg at 25 °C /Extrapolated/; Vapor pressure, kPa at 25 °C: 20.7 (calculated); (77°F): 155 mmHg
• PubChem Compound: 7848
• Last Modified: Nov 11 2021